Cas no 7687-78-7 (3-Thiophenepropanoic acid, 2,5-dichloro-)

• Product Name: 3-Thiophenepropanoic acid, 2,5-dichloro-
• CAS No: 7687-78-7
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• CID: 4180378
• PubChem ID: 23434124
• Update Time: 2025-11-02

3-Thiophenepropanoic acid, 2,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenepropanoic acid, 2,5-dichloro-
• SCHEMBL6803626
• 3-(2,5-dichlorothiophen-3-yl)propanoic acid
• 3-(2,5-dichlorothiophen-3-yl)propanoicacid
• OUPPTFALQMOJHE-UHFFFAOYSA-N
• DB-392083
• 3-(2,5-Dichloro-3-thienyl)propanoic acid
• 2,5-Dichloro-3-thiophenepropanoic acid
• EN300-5480051
• 7687-78-7

• Inchi： 1S/C7H6Cl2O2S/c8-5-3-4(7(9)12-5)1-2-6(10)11/h3H,1-2H2,(H,10,11)
• InChI Key： OUPPTFALQMOJHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CCC(=O)O

Computed Properties

• Exact Mass: 223.9465560g/mol
• Monoisotopic Mass: 223.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-Thiophenepropanoic acid, 2,5-dichloro-

Recent Advances in the Study of 3-Thiophenepropanoic acid, 2,5-dichloro- (CAS: 7687-78-7): A Comprehensive Research Brief

In recent years, the compound 3-Thiophenepropanoic acid, 2,5-dichloro- (CAS: 7687-78-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic organic compound, characterized by its thiophene backbone and dichloro substitutions, has shown promising potential in various applications, including drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of electron-withdrawing chlorine atoms, make it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 3-Thiophenepropanoic acid, 2,5-dichloro- as a precursor in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic pathway to derivatize the compound, resulting in a series of analogs with enhanced bioactivity. The study reported that one of the derivatives exhibited potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for non-steroidal anti-inflammatory drug (NSAID) development.

Another significant advancement was reported in the field of agrochemicals. A 2024 study in Pest Management Science demonstrated that 3-Thiophenepropanoic acid, 2,5-dichloro- could serve as an effective scaffold for designing new fungicides. The research team modified the compound's side chain to improve its systemic activity against Fusarium species, which are responsible for significant crop losses worldwide. The optimized derivatives showed a 90% reduction in fungal growth at concentrations as low as 50 ppm, outperforming several commercial fungicides in controlled environment tests.

The pharmacological potential of this compound was further highlighted in a recent patent application (WO2023124567) that disclosed its use as a key intermediate in the synthesis of tyrosine kinase inhibitors. The patent describes a novel series of compounds where 3-Thiophenepropanoic acid, 2,5-dichloro- serves as the core structure, demonstrating remarkable selectivity against VEGFR-2 with minimal off-target effects. This development opens new avenues for targeted cancer therapies, particularly in angiogenesis-dependent malignancies.

From a chemical perspective, advances in the green synthesis of 3-Thiophenepropanoic acid, 2,5-dichloro- have been noteworthy. A 2023 publication in Green Chemistry reported an eco-friendly catalytic system that achieves 85% yield of the target compound with significantly reduced energy consumption and waste generation compared to traditional methods. This breakthrough addresses both economic and environmental concerns associated with the large-scale production of this important chemical intermediate.

Despite these promising developments, challenges remain in the full utilization of 3-Thiophenepropanoic acid, 2,5-dichloro-. Current research is focusing on improving its solubility profile and metabolic stability, which are crucial for pharmaceutical applications. Additionally, structure-activity relationship (SAR) studies are ongoing to better understand how modifications to the thiophene ring and propanoic acid side chain affect biological activity across different target systems.

In conclusion, the growing body of research on 3-Thiophenepropanoic acid, 2,5-dichloro- (CAS: 7687-78-7) demonstrates its versatility and potential across multiple domains. From its role as a pharmaceutical intermediate to its direct biological activities, this compound continues to be a valuable subject of investigation. Future studies will likely explore its applications in additional therapeutic areas and further optimize its synthetic accessibility, paving the way for novel discoveries in chemical biology and drug development.